Cas no 1214383-29-5 (4-(3-Methoxy-4-methylphenyl)pyridine)

• Product Name: 4-(3-Methoxy-4-methylphenyl)pyridine
• CAS No: 1214383-29-5
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 4960737
• Update Time: 2025-05-23

4-(3-Methoxy-4-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-4-methylphenyl)pyridine
• 4-(3-Methoxy-4-methylphenyl)pyridine

• Inchi： 1S/C13H13NO/c1-10-3-4-12(9-13(10)15-2)11-5-7-14-8-6-11/h3-9H,1-2H3
• InChI Key： PYNJMOZGRQLIHD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 199.1
• Monoisotopic Mass: 199.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 4-(3-Methoxy-4-methylphenyl)pyridine

Comprehensive Guide to 4-(3-Methoxy-4-methylphenyl)pyridine (CAS No. 1214383-29-5): Properties, Applications, and Industry Insights

4-(3-Methoxy-4-methylphenyl)pyridine (CAS No. 1214383-29-5) is a specialized organic compound gaining traction in pharmaceutical and material science research. This aromatic pyridine derivative features a methoxy-methylphenyl substitution pattern, which contributes to its unique electronic and steric properties. Researchers are increasingly interested in this compound due to its potential as a building block for drug discovery and functional materials.

The compound's molecular structure combines a pyridine ring with a methoxy-methylphenyl group, creating a versatile scaffold for further chemical modifications. Its CAS number 1214383-29-5 serves as a unique identifier in chemical databases, helping scientists track its properties and applications. Recent studies suggest potential uses in catalysis and organic electronics, aligning with current trends in sustainable chemistry and green synthesis.

From a synthetic chemistry perspective, 4-(3-Methoxy-4-methylphenyl)pyridine offers several advantages. The electron-rich pyridine nitrogen and methoxy group create opportunities for hydrogen bonding and π-π stacking interactions, making it valuable for designing molecular assemblies. These characteristics answer frequent search queries about "pyridine derivatives with pharmaceutical potential" and "aromatic compounds for material science."

Quality control of CAS 1214383-29-5 typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify purity and structural integrity. This addresses common researcher concerns about "how to characterize pyridine derivatives" and "analytical methods for aromatic compounds." The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions.

Current research trends highlight 4-(3-Methoxy-4-methylphenyl)pyridine's potential in medicinal chemistry. Its structural features resemble known pharmacophores, sparking interest in structure-activity relationship studies. This connects with popular search terms like "bioactive pyridine compounds" and "drug discovery intermediates." However, comprehensive biological data remains limited, representing an area for future investigation.

In material science applications, the compound's conjugated system shows promise for organic semiconductors and photovoltaic materials. These applications respond to growing interest in "sustainable electronic materials" and "organic alternatives to silicon." The methoxy group's electron-donating properties may enhance charge transport characteristics in such systems.

Safety considerations for handling 1214383-29-5 follow standard laboratory protocols for aromatic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. This information addresses common workplace safety queries without referencing restricted substances.

The commercial availability of 4-(3-Methoxy-4-methylphenyl)pyridine has increased in recent years, with several specialty chemical suppliers offering the compound in research quantities. Pricing typically reflects its status as a high-purity specialty chemical, with variations based on quantity and purity grade. This market aspect responds to searches about "source for pyridine derivatives" and "research chemical suppliers."

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs) or as a ligand in coordination chemistry. These applications align with current scientific interest in "porous materials for gas storage" and "catalytic systems design." The compound's structural features suggest possible utility in these cutting-edge areas.

For researchers considering CAS 1214383-29-5 for their work, thorough literature review is essential. While not extensively studied, preliminary reports indicate interesting physicochemical properties worth further investigation. This guidance responds to frequent queries about "emerging research compounds" and "promising chemical intermediates."